Methyl 2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate
Methyl 2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate
Brand Name:
Vulcanchem
CAS No.:
502492-16-2
VCID:
VC0428358
InChI:
InChI=1S/C13H14N4O3S/c1-17-8-14-16-13(17)21-7-11(18)15-10-6-4-3-5-9(10)12(19)20-2/h3-6,8H,7H2,1-2H3,(H,15,18)
SMILES:
CN1C=NN=C1SCC(=O)NC2=CC=CC=C2C(=O)OC
Molecular Formula:
C13H14N4O3S
Molecular Weight:
306.34g/mol
Methyl 2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate
CAS No.: 502492-16-2
Main Products
VCID: VC0428358
Molecular Formula: C13H14N4O3S
Molecular Weight: 306.34g/mol
![Methyl 2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate - 502492-16-2](/images/no_structure.jpg)
| CAS No. | 502492-16-2 |
|---|---|
| Product Name | Methyl 2-({[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate |
| Molecular Formula | C13H14N4O3S |
| Molecular Weight | 306.34g/mol |
| IUPAC Name | methyl 2-[[2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate |
| Standard InChI | InChI=1S/C13H14N4O3S/c1-17-8-14-16-13(17)21-7-11(18)15-10-6-4-3-5-9(10)12(19)20-2/h3-6,8H,7H2,1-2H3,(H,15,18) |
| Standard InChIKey | JVBHARSYBZYCEJ-UHFFFAOYSA-N |
| SMILES | CN1C=NN=C1SCC(=O)NC2=CC=CC=C2C(=O)OC |
| Canonical SMILES | CN1C=NN=C1SCC(=O)NC2=CC=CC=C2C(=O)OC |
| Solubility | 46 [ug/mL] |
| PubChem Compound | 901186 |
| Last Modified | Nov 11 2021 |
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